Cas no 51558-10-2 (2-(4-ethoxyphenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-ethoxyphenyl)-2-methylpropanenitrile
• CAS No: 51558-10-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 935541
• PubChem ID: 13254523
• Update Time: 2025-04-19

2-(4-ethoxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-2-methyl propionitrile
• 2-(4-ethoxyphenyl)-2-methylpropanenitrile
• 2-(4-Ethoxy-phenyl)-2-methyl-propionitrile
• AKOS010214775
• SCHEMBL10620848
• DTXSID50532200
• EN300-1852932
• 51558-10-2

• MDL： MFCD07787280
• Inchi： 1S/C12H15NO/c1-4-14-11-7-5-10(6-8-11)12(2,3)9-13/h5-8H,4H2,1-3H3
• InChI Key： RVKMZSDROONVKC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(C#N)(C)C

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 2.88648